Cas no 20607-43-6 (2-Propanethiol, sodiumsalt (8CI,9CI))

2-Propanethiol, sodium salt (8CI,9CI) is a sulfur-containing organic compound with the molecular formula C3H7SNa. This sodium thiolate derivative is commonly utilized as a nucleophile or reducing agent in organic synthesis, particularly in reactions involving thiol-ene coupling or metal-catalyzed processes. Its key advantages include high reactivity due to the nucleophilic thiolate group, solubility in polar solvents, and stability under controlled conditions. The compound is often employed in pharmaceutical and materials science research for functional group modifications. Proper handling under inert atmospheres is recommended to prevent oxidation. Its utility in selective transformations makes it a valuable reagent for synthetic chemists.
2-Propanethiol, sodiumsalt (8CI,9CI) structure
20607-43-6 structure
Product Name:2-Propanethiol, sodiumsalt (8CI,9CI)
CAS No:20607-43-6
MF:C3H7NaS
MW:98.1424505710602
MDL:MFCD00043314
CID:241338
PubChem ID:57652377
Update Time:2025-11-01

2-Propanethiol, sodiumsalt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanethiol, sodiumsalt (8CI,9CI)
    • SODIUM 2-PROPANETHIOLATE
    • sodium,propane-2-thiolate
    • 2-Propanethiol sodium salt
    • isopropane thiol sodium salt
    • propane-2-thiolate de sodium
    • sodium isopropylthiolate
    • SODIUM2-PROPANETHIOLATE
    • 20607-43-6
    • sodium;propane-2-thiolate
    • DTXSID90392784
    • Sodium Propane-2-thiolate
    • i-PrSNa
    • AKOS025294865
    • NQHKCHWQDDWQJR-UHFFFAOYSA-M
    • Sodium 2-propanethiolate, technical, >=90.0% (RT)
    • isopropylsulfanylsodium
    • FT-0695285
    • J-013461
    • DB-221848
    • MDL: MFCD00043314
    • Inchi: 1S/C3H8S.Na/c1-3(2)4;/h3-4H,1-2H3;/q;+1/p-1
    • InChI Key: NQHKCHWQDDWQJR-UHFFFAOYSA-M
    • SMILES: [S-]C(C)C.[Na+]

Computed Properties

  • Exact Mass: 98.01660
  • Monoisotopic Mass: 98.01661568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 14.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • PSA: 25.30000
  • LogP: 1.59230

2-Propanethiol, sodiumsalt (8CI,9CI) Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3263 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:1-10-13
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Packing Group:III
  • Safety Term:4.3
  • HazardClass:4.3
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:4.3

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2-Propanethiol, sodiumsalt (8CI,9CI) Related Literature

Additional information on 2-Propanethiol, sodiumsalt (8CI,9CI)

2-Propanethiol, Sodium Salt (8CI,9CI): An Overview of Its Properties and Applications

2-Propanethiol, sodium salt (8CI,9CI), also known by its CAS number 20607-43-6, is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is a sodium salt of 2-propanethiol, a sulfur-containing organic molecule. The compound's unique properties make it an essential reagent in numerous chemical processes and research studies.

The molecular formula of 2-Propanethiol, sodium salt (8CI,9CI) is C3H7NaOS. It is a white crystalline solid at room temperature and is highly soluble in water. The compound's solubility and reactivity are attributed to the presence of the thiol group (-SH) and the sodium ion (Na+). The thiol group imparts unique chemical properties, such as nucleophilicity and the ability to form disulfide bonds, which are crucial in many biochemical processes.

In the pharmaceutical industry, 2-Propanethiol, sodium salt (8CI,9CI) is used as an intermediate in the synthesis of various drugs. Its ability to participate in nucleophilic substitution reactions makes it a valuable reagent for the preparation of sulfur-containing pharmaceuticals. Recent studies have shown that compounds derived from 2-propanethiol can exhibit potent biological activities, including antimicrobial and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-propanethiol derivatives in the development of novel antibiotics that target multidrug-resistant bacteria.

Beyond pharmaceuticals, 2-Propanethiol, sodium salt (8CI,9CI) finds applications in chemical synthesis and materials science. In organic synthesis, it serves as a building block for the preparation of complex molecules with specific functional groups. The compound's reactivity with various electrophiles allows for the formation of diverse sulfur-containing compounds. Additionally, it is used in the synthesis of polymers and other materials where sulfur functionalities are desired. For example, researchers at the University of California have explored the use of 2-propanethiol derivatives in the development of conductive polymers for electronic applications.

The environmental impact of 2-Propanethiol, sodium salt (8CI,9CI) is an important consideration in its industrial use. Studies have shown that proper handling and disposal practices can minimize any potential environmental risks associated with this compound. The compound is not classified as a hazardous substance under current regulations but should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on safe handling and storage practices.

In conclusion, 2-Propanethiol, sodium salt (8CI,9CI) (CAS No. 20607-43-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical properties make it an indispensable reagent in various research and industrial processes. Ongoing research continues to uncover new applications and potential uses for this versatile compound.

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